Cas no 2639388-88-6 (rac-tert-butyl (2R,3S,4R)-2-(fluoromethyl)-3,4-dihydroxypyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (2R,3S,4R)-2-(fluoromethyl)-3,4-dihydroxypyrrolidine-1-carboxylate
• CAS No: 2639388-88-6
• MF: C₁₀H₁₈FNO₄
• MW: 235.252626895905
• CID: 5640341
• PubChem ID: 165899030
• Update Time: 2025-10-28

rac-tert-butyl (2R,3S,4R)-2-(fluoromethyl)-3,4-dihydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639388-88-6
• EN300-28228660
• rac-tert-butyl (2R,3S,4R)-2-(fluoromethyl)-3,4-dihydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C10H18FNO4/c1-10(2,3)16-9(15)12-5-7(13)8(14)6(12)4-11/h6-8,13-14H,4-5H2,1-3H3/t6-,7+,8-/m0/s1
• InChI Key： ZYKWCXOBCVFUQV-RNJXMRFFSA-N
• SMILES： FC[C@H]1[C@@H]([C@@H](CN1C(=O)OC(C)(C)C)O)O

Computed Properties

• Exact Mass: 235.12198622g/mol
• Monoisotopic Mass: 235.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70Ų

Additional information on rac-tert-butyl (2R,3S,4R)-2-(fluoromethyl)-3,4-dihydroxypyrrolidine-1-carboxylate

Introduction to Rac-Tert-Butyl (2R,3S,4R)-2-(Fluoromethyl)-3,4-Dihydroxypyrrolidine-1-Carboxylate (CAS No. 2639388-88-6)

Rac-Tert-butyl (2R,3S,4R)-2-(fluoromethyl)-3,4-dihydroxypyrrolidine-1-carboxylate is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 2639388-88-6, represents a sophisticated molecular structure that combines several key functional groups, making it a promising candidate for various therapeutic applications. The presence of a fluoromethyl group and hydroxyl groups at the 3 and 4 positions of the pyrrolidine ring introduces unique chemical properties that are of great interest to researchers.

The molecular framework of this compound is characterized by its stereochemistry, specifically the configuration at the 2, 3, and 4 positions of the pyrrolidine ring. The (2R,3S,4R) configuration is particularly significant as it influences the compound's interactions with biological targets. This stereochemical purity is often a critical factor in drug design, as it can significantly impact the efficacy and selectivity of a potential therapeutic agent. The use of racemic tert-butyl groups further enhances the stability and solubility of the compound, making it more amenable to formulation into various drug delivery systems.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to enhance metabolic stability and binding affinity. The fluoromethyl group in Rac-Tert-butyl (2R,3S,4R)-2-(fluoromethyl)-3,4-dihydroxypyrrolidine-1-carboxylate is particularly noteworthy as it can improve the pharmacokinetic properties of associated drug candidates. This has led to extensive research into fluorinated pyrrolidines as pharmacophores in medicinal chemistry.

The hydroxyl groups at the 3 and 4 positions of the pyrrolidine ring contribute to the compound's reactivity and potential for further derivatization. These functional groups can serve as points for chemical modification, allowing researchers to tailor the properties of the compound for specific applications. For instance, they can be used to introduce additional polar or charged moieties that enhance binding to biological targets or improve solubility in different environments.

Recent studies have explored the potential applications of Rac-Tert-butyl (2R,3S,4R)-2-(fluoromethyl)-3,4-dihydroxypyrrolidine-1-carboxylate in various therapeutic areas. One particularly promising area is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. The unique structural features of this compound make it a potential lead molecule for designing kinase inhibitors with high selectivity and potency.

Another area where this compound shows promise is in the treatment of neurological disorders. The pyrrolidine core is a common motif in many drugs that target central nervous system receptors. The specific stereochemistry and functional groups present in Rac-Tert-butyl (2R,3S,4R)-2-(fluoromethyl)-3,4-dihydroxypyrrolidine-1-carboxylate may allow it to interact with these receptors in a way that could lead to novel therapeutic effects.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as chiral resolution and asymmetric synthesis have been employed to achieve the desired stereochemical configuration. These synthetic strategies are not only complex but also highlight the growing capabilities in medicinal chemistry for producing highly complex molecules.

In conclusion, Rac-Tert-butyl (2R,3S,4R)-2-(fluoromethyl)-3,4-dihydroxypyrrolidine-1-carboxylate (CAS No. 2639388-88-6) is a versatile and innovative compound with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of a fluoromethyl group and hydroxyl moieties at specific positions on the pyrrolidine ring, make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.